Cas no 1994-13-4 (6-fluoro-4-hydroxy-2H-chromen-2-one)

6-Fluoro-4-hydroxy-2H-chromen-2-one is a fluorinated coumarin derivative with notable applications in organic synthesis and pharmaceutical research. Its structure, featuring a hydroxyl group at the 4-position and a fluorine substituent at the 6-position, enhances its reactivity and potential as a building block for bioactive compounds. The fluorine atom improves metabolic stability and binding affinity, making it valuable in drug discovery. This compound exhibits favorable photophysical properties, useful in fluorescence-based studies. Its high purity and well-defined synthetic pathway ensure reproducibility for research purposes. As a versatile intermediate, it is employed in the development of anticoagulants, antimicrobial agents, and other pharmacologically relevant molecules.

6-fluoro-4-hydroxy-2H-chromen-2-one structure

1994-13-4 structure

Product Name:6-fluoro-4-hydroxy-2H-chromen-2-one

CAS No:1994-13-4

MF:C₉H₅FO₃

MW:180.132606267929

MDL:MFCD03094006

CID:118277

PubChem ID:54691406

Update Time:2025-06-06

6-fluoro-4-hydroxy-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

- 2H-1-Benzopyran-2-one,6-fluoro-4-hydroxy-
- 6-Fluoro-4-hydroxycoumarin
- 2H-1-Benzopyran-2-one,6-fluoro-4-hydroxy
- 4-hydroxy-6-fluoro-2H-chromen-2-one
- 6-Fluor-4-hydroxy-cumarin
- 6-FLUORO-4-HYDROXY-2H-CHROMEN-2-ONE
- 6-fluoro-4-hydroxy-6-methylcoumarin
- 6-fluoro-4-hydroxy-chromen-2-one
- 6-Fluoro-4-hydroxycoumarine
- 2H-1-Benzopyran-2-one, 6-fluoro-4-hydroxy-
- BARIUM SULFATE
- Barite
- Baritop
- Radiobaryt
- Macropaque
- Radiopaque
- Micropaque
- Esophotrast
- Microtrast
- Liquipake
- Barotrast
- Barosperse
- EntroBar
- Barium sulphate
- EneMark
- EneCat
- Enamel White
- Blanc fixe
- Readi-CAT
- Pigment White 22
- E-Z-Paque
- Liquibarine
- Colonatrast
- Topcontral
- Tonopaque
- Supramike
- Novopaque
- Danobaryt
- Barytgen
- Barobag
- Baraflave
- Microfanox
- Microbar
- Baryxine
- Barytes
- Barocat
- Unibaryt
- Suspobar
- Oratrast
- Oesobar
- Neobalgin
- Mixobar
- Finemeal
- Citobaryum
- Bayrites
- Baroloid
- Barodense
- Baridol
- Bakon
- EN300-102512
- CHEMBL4648126
- 6-fluoro-2-hydroxy-4h-chromen-4-one
- 6-fluoro-4-hydroxychromen-2-one
- 6-Fluoro-4-hydroxycoumarin, 98%
- J-012877
- NS-01558
- SCHEMBL2492142
- C73780
- 1ST164120
- A18405
- AKOS002666461
- SY050873
- 6-Fluoro-4-hydroxy coumarin
- 1994-13-4
- Z1255356740
- F0906
- MFCD03094006
- CS-0073653
- F2100-0057
- 6-fluoro-4-hydroxy-2H-chromen-2-one
- MDL： MFCD03094006
- Inchi： 1S/C9H5FO3/c10-5-1-2-8-6(3-5)7(11)4-9(12)13-8/h1-4,11H
- InChI Key： JCOYNGQUPPGRNB-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C=1)C(=CC(=O)O2)O

Computed Properties

Exact Mass: 180.02200
Monoisotopic Mass: 180.022
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 62.2
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 11
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 1001
XLogP3: -2.2
Topological Polar Surface Area: 88.6

Experimental Properties

Color/Form: Not determined
Density: 1.549
Melting Point: 248-251 °C(lit.)
Boiling Point: 292.1°C at 760 mmHg
Flash Point: 130.5°C
Refractive Index: 1.629
PSA: 50.44000
LogP: 1.63770
Solubility: Not determined

6-fluoro-4-hydroxy-2H-chromen-2-one Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
WGK Germany：3
Hazardous Material Identification：

6-fluoro-4-hydroxy-2H-chromen-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM286384-10g	6-Fluoro-4-hydroxy-2H-chromen-2-one	1994-13-4	97%	10g	$408	2021-06-17
Alichem	A449042119-10g	6-Fluoro-4-hydroxy-2H-chromen-2-one	1994-13-4	97%	10g	$479.60	2023-09-02
Apollo Scientific	PC6507-250mg	6-Fluoro-4-hydroxycoumarin	1994-13-4		250mg	£12.00	2024-05-24
Apollo Scientific	PC6507-1g	6-Fluoro-4-hydroxycoumarin	1994-13-4		1g	£30.00	2024-05-24
TRC	B434805-100mg	6-fluoro-4-hydroxychromen-2-one	1994-13-4		100mg	$ 75.00	2023-04-18
TRC	B434805-250mg	6-fluoro-4-hydroxychromen-2-one	1994-13-4		250mg	$ 144.00	2023-04-18
TRC	B434805-500mg	6-fluoro-4-hydroxychromen-2-one	1994-13-4		500mg	$ 219.00	2023-04-18
TRC	B434805-1g	6-fluoro-4-hydroxychromen-2-one	1994-13-4		1g	$ 299.00	2023-04-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	MZ839-200mg	6-fluoro-4-hydroxy-2H-chromen-2-one	1994-13-4	98.0%(GC&T)	200mg	￥432.0	2022-06-10
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	F0906-1G	6-Fluoro-4-hydroxycoumarin	1994-13-4	>98.0%(GC)(T)	1g	¥940.00	2023-09-08